Cas no 1482060-57-0 (2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid)

• Product Name: 2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid
• CAS No: 1482060-57-0
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5059080
• Update Time: 2026-02-28

2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-5-carboxylic acid
• 2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid

• Inchi： 1S/C9H12N2O2/c1-6-5-11-7(9(12)13)3-2-4-8(11)10-6/h5,7H,2-4H2,1H3,(H,12,13)
• InChI Key： XIDHHUAHSFALCF-UHFFFAOYSA-N
• SMILES： OC(C1CCCC2=NC(C)=CN12)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 0.9
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid

Introduction to 2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid (CAS No. 1482060-57-0)

2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid (CAS No. 1482060-57-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule make it a promising candidate for the development of new drugs targeting various diseases.

The chemical structure of 2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid consists of a fused ring system with an imidazole and pyridine moiety. The presence of the carboxylic acid group and the methyl substituent at the 2-position contributes to its distinct physicochemical properties and biological activity. Recent studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a valuable lead for further drug discovery efforts.

In the realm of medicinal chemistry, the design and synthesis of novel compounds with improved pharmacological profiles is a continuous endeavor. 2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid has been synthesized using various methodologies, including microwave-assisted synthesis and transition metal-catalyzed reactions. These synthetic routes not only enhance the efficiency of the synthesis but also allow for the preparation of structurally diverse analogs for biological evaluation.

The biological activity of 2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid has been extensively studied in both in vitro and in vivo models. In vitro assays have demonstrated that this compound exhibits selective inhibition of key enzymes involved in inflammatory pathways. For instance, it has been shown to inhibit cyclooxygenase (COX) enzymes, which are crucial for the production of prostaglandins—mediators of inflammation and pain. Additionally, it has been found to modulate the activity of other inflammatory mediators such as cytokines and chemokines.

In vivo studies have further validated the anti-inflammatory and analgesic properties of 2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid. Animal models of inflammation and pain have shown that this compound effectively reduces inflammation and alleviates pain symptoms without causing significant side effects. These findings suggest that it has a favorable safety profile compared to existing nonsteroidal anti-inflammatory drugs (NSAIDs), which can cause gastrointestinal irritation and other adverse effects.

Beyond its anti-inflammatory and analgesic properties, 2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid has also shown promise in other therapeutic areas. Recent research has explored its potential as an antitumor agent. Studies have indicated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. This makes it a potential candidate for the development of new anticancer drugs.

The pharmacokinetic properties of 2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid have also been investigated to ensure its suitability for clinical applications. Preclinical studies have demonstrated that it has good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In conclusion, 2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid (CAS No. 1482060-57-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activity make it an attractive lead for further drug development efforts. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties to enhance its therapeutic potential.